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Compound of Interest

Compound Name: 1-Methylphenazine

Cat. No.: B086437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthesis of 1-Methylphenazine, a

heterocyclic compound of interest in various research and development domains. This

document outlines a key synthetic pathway, presenting quantitative data, a comprehensive

experimental protocol, and a visual representation of the reaction.

Synthesis Pathway: Condensation of 3-Methyl-1,2-
phenylenediamine with 1,2-Benzoquinone
The primary reported synthesis of 1-Methylphenazine involves the condensation reaction

between 3-Methyl-1,2-phenylenediamine and 1,2-Benzoquinone. This method provides a direct

route to the desired phenazine structure.

Reaction Scheme:
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Caption: Condensation reaction for the synthesis of 1-Methylphenazine.

Quantitative Data
The following table summarizes the key quantitative data associated with the synthesis of 1-
Methylphenazine via the condensation of 3-Methyl-1,2-phenylenediamine with 1,2-

Benzoquinone.
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Parameter Value

Reactants

3-Methyl-1,2-phenylenediamine 1.22 g (0.01 mol)

1,2-Benzoquinone 1.08 g (0.01 mol)

Solvent

Ethanol (95%) 25 ml

Product

1-Methylphenazine -

Yield 1.5 g (77%)

Melting Point 118-119 °C

Appearance Yellow needles

Experimental Protocol
This section provides a detailed methodology for the synthesis of 1-Methylphenazine as

adapted from the referenced literature.

Materials:

3-Methyl-1,2-phenylenediamine

1,2-Benzoquinone

95% Ethanol

Standard laboratory glassware (e.g., round-bottom flask, condenser)

Heating and stirring apparatus

Filtration apparatus (e.g., Büchner funnel)

Recrystallization solvent (e.g., ethanol)
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Procedure:

Reaction Setup: In a suitable round-bottom flask, dissolve 1.22 g (0.01 mol) of 3-Methyl-1,2-

phenylenediamine in 25 ml of 95% ethanol.

Addition of Reactant: To this solution, add 1.08 g (0.01 mol) of 1,2-Benzoquinone.

Reaction Conditions: The reaction mixture is then brought to a boil. The exact duration of the

boiling is not specified in the available literature, but it is implied to be sufficient to complete

the reaction.

Product Isolation: Upon cooling, the product, 1-Methylphenazine, crystallizes from the

solution.

Purification: Collect the yellow needles of 1-Methylphenazine by filtration.

Recrystallization: Further purify the product by recrystallization from ethanol to obtain a final

yield of 1.5 g (77%) of 1-Methylphenazine with a melting point of 118-119 °C.

Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of 1-
Methylphenazine.

Start
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Caption: Workflow for the synthesis of 1-Methylphenazine.

To cite this document: BenchChem. [An In-Depth Technical Guide to the Synthesis of 1-
Methylphenazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086437#synthesis-pathways-for-1-methylphenazine]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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